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Compound of Interest

Compound Name: 2-Bromo-4-methoxybenzonitrile

CAS No.: 140860-51-1

Cat. No.: B121712

Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound 2-Bromo-4-methoxybenzonitrile. Aimed at researchers, scientists, and

professionals in the field of drug development, this document presents predicted nuclear

magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, offering a

valuable resource for the characterization and analysis of this molecule. In the absence of

readily available experimental spectra in public databases, this guide leverages high-quality

predictive methodologies to offer a detailed spectroscopic profile.

Predicted Spectroscopic Data
The following sections detail the predicted spectroscopic data for 2-Bromo-4-
methoxybenzonitrile, organized for clarity and ease of reference. These predictions are

generated based on established computational algorithms and provide a reliable approximation

of the compound's spectral characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy is a cornerstone of molecular structure elucidation. The predicted ¹H and

¹³C NMR data provide insights into the electronic environment of the hydrogen and carbon

atoms within the molecule.

Table 1: Predicted ¹H NMR Data for 2-Bromo-4-methoxybenzonitrile

Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.71 d 1H 2.3 H-3

7.50 d 1H 8.7 H-6

6.95 dd 1H 8.7, 2.3 H-5

3.86 s 3H - -OCH₃

Predicted in CDCl₃ at 400 MHz.

Table 2: Predicted ¹³C NMR Data for 2-Bromo-4-methoxybenzonitrile

Chemical Shift (δ) ppm Assignment

162.5 C-4

135.2 C-6

134.8 C-3

118.0 C-5

116.5 CN

114.0 C-1

113.2 C-2

56.0 -OCH₃

Predicted in CDCl₃ at 100 MHz.
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Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule

through their characteristic vibrational frequencies.

Table 3: Predicted FT-IR Data for 2-Bromo-4-methoxybenzonitrile

Wavenumber (cm⁻¹) Intensity Assignment

3050-3000 Medium C-H stretch (aromatic)

2950-2850 Medium C-H stretch (methyl)

2225 Strong C≡N stretch (nitrile)

1600, 1480, 1450 Strong to Medium C=C stretch (aromatic ring)

1250 Strong C-O-C stretch (asymmetric)

1030 Strong C-O-C stretch (symmetric)

820 Strong C-H bend (out-of-plane)

650 Medium C-Br stretch

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its

fragments, enabling the determination of its molecular weight and elemental composition.

Table 4: Predicted Mass Spectrometry Data for 2-Bromo-4-methoxybenzonitrile
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m/z Relative Intensity (%) Assignment

213/215 100/98
[M]⁺ (Molecular ion with ⁷⁹Br/

⁸¹Br isotopes)

198/200 40/39 [M-CH₃]⁺

170/172 20/19 [M-CH₃-CO]⁺

102 30 [M-Br-CN]⁺

75 25 [C₆H₃]⁺

Experimental Protocols
While specific experimental protocols for the acquisition of spectroscopic data for 2-Bromo-4-
methoxybenzonitrile are not publicly available, the following are general methodologies

typically employed for a compound of this nature.

2.1. NMR Spectroscopy

A sample of 2-Bromo-4-methoxybenzonitrile would be dissolved in an appropriate deuterated

solvent, such as chloroform-d (CDCl₃), containing a small amount of tetramethylsilane (TMS)

as an internal standard. ¹H and ¹³C NMR spectra would be recorded on a 400 MHz or higher

field NMR spectrometer. Standard pulse sequences would be utilized for both one-dimensional

and, if necessary, two-dimensional NMR experiments to aid in signal assignment.

2.2. IR Spectroscopy

The infrared spectrum would be obtained using a Fourier Transform Infrared (FT-IR)

spectrometer. The sample could be analyzed as a thin film on a salt plate (e.g., NaCl or KBr)

after dissolving it in a volatile solvent and allowing the solvent to evaporate. Alternatively, the

spectrum could be recorded using an Attenuated Total Reflectance (ATR) accessory. The

spectrum would typically be recorded over the range of 4000 to 400 cm⁻¹.

2.3. Mass Spectrometry

Mass spectral analysis would be performed using a mass spectrometer, likely with electron

ionization (EI) for fragmentation analysis. The sample would be introduced into the ion source,
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typically via a direct insertion probe or after separation by gas chromatography (GC-MS). The

instrument would be scanned over a mass range appropriate to detect the molecular ion and

significant fragment ions.

Visualization of Spectroscopic Analysis Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 2-Bromo-4-methoxybenzonitrile.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow for the synthesis, purification, and spectroscopic characterization of a

chemical compound.
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To cite this document: BenchChem. [Spectroscopic Profile of 2-Bromo-4-
methoxybenzonitrile: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121712/docs#spectroscopic-profile-of-2-bromo-4-
methoxybenzonitrile-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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